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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the unique biodiversity of the Chinnar
Wildlife Sanctuary, with a focus on its endemic flora and fauna. The sanctuary, located in the
rain shadow region of the Western Ghats in Kerala, India, is a unique ecosystem characterized
by dry deciduous forests, thorny scrublands, and a rich variety of life.[1][2][3] This document is
intended for researchers, scientists, and professionals in drug development seeking detailed
information on the biological resources of this region.

Endemic and Threatened Fauna

Chinnar Wildlife Sanctuary is a critical habitat for several endemic and threatened animal
species. The unique climate and vegetation of the sanctuary support a diverse faunal
population.

Mammals

The sanctuary is home to a significant population of mammals, including several endemic and
endangered species.

One of the most notable residents is the Grizzled Giant Squirrel (Ratufa macroura), a near-
threatened species for which Chinnar is one of the last remaining habitats.[4][5] Population
studies have indicated a concerning decline in their numbers over the years.[4][6] Another rare
mammal found in the sanctuary is the Manjampatti White Bison, a rare albino gaur.[2] Other

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1253212?utm_src=pdf-interest
https://www.benchchem.com/product/b1253212?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chinnar_Wildlife_Sanctuary
https://dreamlandmunnar.in/chinnar-wildlife-sanctuary/
https://forest.kerala.gov.in/images/flash/chinnarwls.pdf
https://www.benchchem.com/product/b1253212?utm_src=pdf-body
https://www.benchchem.com/product/b1253212?utm_src=pdf-body
https://india.mongabay.com/2019/02/the-grizzled-giant-squirrel-struggles-to-survive-in-the-face-of-habitat-loss/
https://www.semanticscholar.org/paper/Alarming-population-status-of-the-Grizzled-Giant-in-Thomas-Nameer/102b79a2e4b8ec25d69513c00128f3fec98fddc0
https://india.mongabay.com/2019/02/the-grizzled-giant-squirrel-struggles-to-survive-in-the-face-of-habitat-loss/
https://www.thehindu.com/news/national/kerala/dwindling-grizzled-giant-squirrel-species/article25106154.ece
https://dreamlandmunnar.in/chinnar-wildlife-sanctuary/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

important endemic or threatened mammals include the Nilgiri Tahr, Rusty-spotted Cat, and the
Tufted Grey Langur.[2]

Table 1: Population Estimates of the Grizzled Giant Squirrel (Ratufa macroura) in Chinnar
Wildlife Sanctuary

Estimated

Year of Study . . Key Findings Source
Population/Density
18 to 23 squirrels/sq Baseline data for

1993 _ [6]
km future comparisons.

A significant increase

2007 64 squirrels/sq km from the 1993 [6]
estimate.
107 individuals Sighting data from a
2013 . _ [7118]
sighted line transect study.

) An alarming decline of
15.26 squirrels/sq km
S 78-85% compared to
2018 (24 individuals [5][6]
1993 and 2007

counted) ]
estimates.[4][5][6]
Corroborates the
2019 15-24 individuals significant decline in [4]

population.

Amphibians and Reptiles

A rapid survey of amphibians in the sanctuary identified 18 species, of which nine are endemic
to the Western Ghats, and five are threatened.[9] The sanctuary is also the only place in Kerala
where the Indian Star Tortoise is known to occur in the wild and has a rehabilitation center for
this threatened species.[10]

Endemic and Threatened Flora

The sanctuary boasts a remarkable diversity of flowering plants, with around 965 species
recorded.[11] The vegetation is predominantly dry deciduous and thorny scrub forests.[1][11]
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A critically endangered species, ** Albizia lathamii **, has been reported from the dry forests of
Chinnar.[3] The Marayoor Sandalwood forest is another unique feature of the sanctuary's flora.

[1]

Table 2: Notable Endemic and Threatened Flora of Chinnar Wildlife Sanctuary

) Common . Conservation Location in
Species Family
Name Status Sanctuary
o - o Critically
Albizia lathamii Latham's Albizia Fabaceae Dry forests
Endangered
_ Marayoor
Indian
Santalum album Santalaceae Vulnerable Sandalwood
Sandalwood
Forest

Experimental Protocols

Several research studies have been conducted within the Chinnar Wildlife Sanctuary to assess
its biodiversity. The following are detailed descriptions of the key experimental protocols
employed in these studies.

Fauna Population Estimation and Behavioral Studies

3.1.1. Line Transect Method for Grizzled Giant Squirrel Population Estimation
This method is used to estimate the density and population size of the Grizzled Giant Squirrel.
e Transect Design:

o Permanent transect lines of 2-4 km are established in different habitats within the
sanctuary, particularly in the riverine forests which are the preferred habitat of the
squirrels.

o The starting and ending points of each transect are marked using a GPS.

o Data Collection:
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o Two observers walk along the transect at a constant pace (e.g., 1 km/hour).

o When a squirrel or a group of squirrels is sighted, the following data are recorded:

Perpendicular distance of the animal from the transect line.

Sighting distance (distance from the observer to the animal).

Sighting angle (angle between the transect line and the line of sight to the animal).

Number of individuals in the group.

Time and location of the sighting (GPS coordinates).

e Data Analysis:
o The collected data is analyzed using statistical software like DISTANCE.

o A detection function is fitted to the perpendicular distance data to estimate the effective
strip width.

o The density of squirrels is calculated as the number of individuals sighted divided by the
total area surveyed (transect length multiplied by the effective strip width).

3.1.2. Focal Animal Sampling for Grizzled Giant Squirrel Feeding Ecology

This method is used to study the feeding behavior and diet composition of the Grizzled Giant
Squirrel.[12]

e Subject Selection:
o An individual squirrel is randomly selected for observation.
e Observation Protocol:
o The focal animal is observed for a predetermined period (e.g., 15-30 minutes).

o All feeding behaviors are recorded continuously during the observation period. This
includes:
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The species of the plant being consumed.

The part of the plant being eaten (e.g., leaves, fruits, bark).

The duration of each feeding bout.

Any interactions with other animals during feeding.

o Data Analysis:

o The proportion of time spent feeding on different food items is calculated to determine the
diet composition.

o The data can also be used to analyze foraging strategies and food preferences.[12]
3.1.3. Time-constrained Visual Encounter Surveys for Amphibians

This method is used for rapid assessment of amphibian species richness and relative
abundance.[9]

e Survey Design:

o Surveys are conducted in various habitats within the sanctuary, including riparian zones,
dry deciduous forests, and evergreen forests.

o Both diurnal and nocturnal surveys are carried out to account for species with different
activity patterns.

o Data Collection:

o

A team of surveyors walks through the selected habitat for a fixed period (e.g., 1-2 person-
hours).

o

All amphibians encountered are identified to the species level.

[e]

The number of individuals of each species is recorded.

o

Microhabitat details (e.g., on a log, in leaf litter) are also noted.
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o Data Analysis:
o Species richness is determined by the total number of species recorded.

o Relative abundance is calculated as the number of individuals of a particular species as a
proportion of the total number of amphibians observed.

Flora and Vegetation Analysis

3.2.1. Permanent Plot Method for Vegetation Analysis

This method is used to monitor long-term changes in the structure and composition of the
forest.

¢ Plot Establishment:

o Permanent plots of a standard size (e.g., 1 hectare) are established in representative
forest types.

o The corners of the plots are permanently marked with concrete pillars or other durable
markers.

o Data Collection:

o Within each plot, all woody plants above a certain girth at breast height (GBH), for
example, = 10 cm, are tagged with a unique number.

o The following parameters are recorded for each tagged plant:

Species identification.

= GBH.

Height.

Canopy position.

e Data Analysis:
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o Vegetation parameters such as density, basal area, and frequency are calculated for each
species.

o Diversity indices (e.g., Shannon-Wiener index) are calculated to assess the species
diversity of the plot.

o By re-measuring the plots at regular intervals, changes in forest dynamics can be tracked.

Ethnobotanical Data Collection

This method is used to document the traditional knowledge of local communities regarding the
use of plants.

o Data Collection:

o Semi-structured interviews and discussions are conducted with traditional healers and
knowledgeable elders from the local tribal communities (Muthuvans and Hill Pulayas).[2]

[3]
o Information is gathered on:
» The local names of plants.
» The medicinal and other uses of different plant parts.
» Methods of preparation and administration of plant-based remedies.
» Voucher Specimen Collection:

o Plant specimens corresponding to the information gathered are collected for scientific
identification.

o These voucher specimens are then deposited in a herbarium for future reference.
o Data Analysis:

o The collected data is compiled and analyzed to create a comprehensive database of the
ethnobotanical knowledge of the region.
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Visualizations

The following diagrams, created using the DOT language, illustrate key ecological relationships
and research workflows within the Chinnar Wildlife Sanctuary.
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Phase 1: Planning & Design

Define Survey Objectives
(e.g., Population Estimation, Species Richness)

:

Select Target Taxa
(e.g., Grizzled Giant Squirrel, Amphibians, Endemic Flora)

:

Choose Appropriate Survey Methods
(Line Transect, VES, Permanent Plots)

Phase 2: Field vData Collection

Establish Transects/Plots

:

Conduct Surveys
(Walking Transects, Searching Plots)

:

Record Data
(Species, Location, Abundance, Measurements)

:

Collect Specimens
(Voucher Samples)

Phase 3: Data Anal;sis & Interpretation

Data Entry & Validation

:

Statistical Analysis
(e.g., DISTANCE, Diversity Indices)

:

Interpret Results
(Population Trends, Habitat Associations)

:

Report Generation

Click to download full resolution via product page

Caption: Workflow for a biodiversity survey in Chinnar Wildlife Sanctuary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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